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Compound of Interest

Compound Name:
3-Bromo-1-(trimethylsilyl)-1-

propyne

Cat. No.: B1268919 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-1-(trimethylsilyl)-1-propyne
This guide provides crucial safety and logistical information for the handling and disposal of 3-
Bromo-1-(trimethylsilyl)-1-propyne, tailored for researchers, scientists, and drug

development professionals. Following these procedures is essential for ensuring laboratory

safety.

Chemical Identifier:

Name: 3-Bromo-1-(trimethylsilyl)-1-propyne

Synonyms: 3-(Trimethylsilyl)propargyl bromide, (3-Bromo-1-propynyl)trimethylsilane[1][2]

CAS Number: 38002-45-8[1][2]

Molecular Formula: C₆H₁₁BrSi[3][4]

Hazard Summary: 3-Bromo-1-(trimethylsilyl)-1-propyne is a combustible liquid that can

cause skin and serious eye irritation.[1] It may also cause respiratory irritation.[2] It is sensitive

to moisture and air.[1]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical. The following table

summarizes the recommended equipment.

Body Part Recommended PPE Specification/Standard

Eyes/Face
Safety glasses with side-

shields or goggles

Conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166[1]

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber) and

protective clothing

Appropriate to prevent skin

exposure[1][5]

Respiratory
N95 (US) or equivalent dust

mask/respirator

For use in well-ventilated

areas. If ventilation is

inadequate, a full-face

respirator may be necessary.

[2]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for safety. This section outlines the

procedural steps for handling 3-Bromo-1-(trimethylsilyl)-1-propyne from preparation to

disposal.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][5]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Ground all equipment to prevent static discharge.[6][7]
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Remove all sources of ignition, such as open flames, hot surfaces, and sparks, from the

immediate area.[1][5]

2. Handling:

Wash hands thoroughly after handling.[1][5]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe vapors or mists.[5]

Keep the container tightly closed when not in use.[1][5]

The chemical is moisture and air-sensitive; handle under an inert atmosphere if necessary.[1]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1][5]

Keep the container tightly closed.[1][5]

Store away from heat, sparks, and open flames.[5] Recommended storage temperature is 2-

8°C.[3]

Incompatible materials include strong oxidizing agents and strong bases.[1]

Emergency Procedures
First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, call a physician.[1]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[1]
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Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a physician or poison control center immediately.[6][7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical, or foam.[1][5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The product is a combustible liquid and containers may explode when

heated.[5] Vapors are heavier than air and may spread along floors.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][7]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.

Remove all sources of ignition.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleaning Up: Absorb with inert absorbent material (e.g., sand, silica gel,

acid binder, universal binder, sawdust).[1] Keep in suitable, closed containers for disposal.[1]

Use clean, non-sparking tools to collect absorbed material.[7]

Disposal Plan
Dispose of contents and containers in accordance with local, regional, and national regulations.

Chemical Disposal: The material should be disposed of by a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[8] Do not contaminate water,

foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.[8]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for

recycling or reconditioning, or puncture and dispose of in a sanitary landfill.
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Workflow for Safe Handling

Safe Handling Workflow for 3-Bromo-1-(trimethylsilyl)-1-propyne

Preparation
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Verify availability of eyewash station and safety shower

Ensure proper ventilation (fume hood)

Remove all ignition sources

Wear appropriate PPE

Dispense chemical carefully, avoiding splashes

Proceed to Handling

Keep container tightly closed when not in use

Avoid contact with skin, eyes, and clothing

Work under inert atmosphere if required

Store in a cool, dry, well-ventilated area (2-8°C)

After Use

Segregate waste in a labeled, closed container

Waste Generated

Keep away from incompatible materials Dispose of through an approved waste disposal plant
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Caption: Workflow for handling 3-Bromo-1-(trimethylsilyl)-1-propyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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